Cas no 2172587-24-3 (3-amino-3-(3-methoxycyclobutyl)propanoic acid)

• Product Name: 3-amino-3-(3-methoxycyclobutyl)propanoic acid
• CAS No: 2172587-24-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6519100
• PubChem ID: 165606880
• Update Time: 2025-05-26

3-amino-3-(3-methoxycyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-methoxycyclobutyl)propanoic acid
• 2172587-24-3
• EN300-1287666

• Inchi： 1S/C8H15NO3/c1-12-6-2-5(3-6)7(9)4-8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)
• InChI Key： WRNDUWLMLRWQAN-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C(CC(=O)O)N)C1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-3-(3-methoxycyclobutyl)propanoic acid

Comprehensive Overview of 3-amino-3-(3-methoxycyclobutyl)propanoic acid (CAS No. 2172587-24-3)

3-amino-3-(3-methoxycyclobutyl)propanoic acid (CAS No. 2172587-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutyl ring and propanoic acid backbone, is increasingly studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which include a methoxy group and an amino functionality, making it a versatile intermediate for synthesizing bioactive molecules.

The growing demand for novel small-molecule therapeutics has propelled interest in compounds like 3-amino-3-(3-methoxycyclobutyl)propanoic acid. Its CAS number 2172587-24-3 is frequently searched in scientific databases, reflecting its relevance in peptide mimetics and enzyme inhibitor development. Recent studies highlight its potential role in modulating protein-protein interactions, a hot topic in precision medicine. Additionally, its metabolic stability and bioavailability are key areas of investigation, aligning with the pharmaceutical industry's focus on drug optimization.

From a synthetic chemistry perspective, 3-amino-3-(3-methoxycyclobutyl)propanoic acid offers intriguing challenges and opportunities. The cyclobutyl ring's strain and the methoxy group's electronic effects influence its reactivity, making it a valuable building block for stereoselective synthesis. Researchers exploring green chemistry approaches are also investigating eco-friendly routes to produce this compound, addressing the global push for sustainable pharmaceutical manufacturing.

In the context of AI-driven drug discovery, CAS No. 2172587-24-3 has emerged as a candidate for virtual screening and molecular docking studies. Computational chemists leverage its 3D structure to predict interactions with biological targets, a trend fueled by advancements in machine learning and cheminformatics. This aligns with frequent user queries about computational modeling and structure-activity relationships in modern pharmacology.

The compound's nomenclature, 3-amino-3-(3-methoxycyclobutyl)propanoic acid, often leads to searches for its IUPAC name, synonyms, and chemical properties. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and stability, topics frequently discussed in analytical chemistry forums. Furthermore, its potential as a chiral auxiliary or ligand in asymmetric catalysis adds to its interdisciplinary appeal.

As the scientific community continues to explore 3-amino-3-(3-methoxycyclobutyl)propanoic acid, its applications in neurological disorders and inflammatory diseases are gaining traction. This resonates with public interest in neuroprotective agents and immune modulators, frequently searched topics in healthcare and biotechnology. The compound's low toxicity profile in preliminary studies further enhances its attractiveness for translational research.

In summary, 3-amino-3-(3-methoxycyclobutyl)propanoic acid (CAS No. 2172587-24-3) represents a compelling case study at the intersection of organic synthesis, drug development, and computational chemistry. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in both academic and industrial settings.